Cas no 887575-08-8 (Ethanone,1-[4-(4-propoxyphenoxy)phenyl]-)

• Product Name: Ethanone,1-[4-(4-propoxyphenoxy)phenyl]-
• CAS No: 887575-08-8
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 713081
• PubChem ID: 19904371
• Update Time: 2025-04-19

Ethanone,1-[4-(4-propoxyphenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(4-propoxyphenoxy)phenyl]-
• 1-[4-(4-Propoxyphenoxy)phenyl]ethanone
• 1-[4-(4-PROPOXY-PHENOXY)-PHENYL]-ETHANONE
• 1-[4-(4-Propoxyphenoxy)phenyl]ethan-1-one
• 887575-08-8
• DTXSID70601164

• MDL： MFCD06657011
• Inchi： 1S/C17H18O3/c1-3-12-19-15-8-10-17(11-9-15)20-16-6-4-14(5-7-16)13(2)18/h4-11H,3,12H2,1-2H3
• InChI Key： CIRBJNUASTZVAC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC(C(C)=O)=CC=1)CCC

Computed Properties

• Exact Mass: 270.125594432g/mol
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų